Cas no 102783-52-8 (2'-DEOXYADENYLYL(3'5')-2'-*DEOXYADENOSIN E AMMONIUM)

2'-DEOXYADENYLYL(3'5')-2'-*DEOXYADENOSIN E AMMONIUM structure
102783-52-8 structure
Product Name:2'-DEOXYADENYLYL(3'5')-2'-*DEOXYADENOSIN E AMMONIUM
CAS No:102783-52-8
MF:C20H28N11O8P
MW:581.478982925415
CID:125254
Update Time:2023-04-06

2'-DEOXYADENYLYL(3'5')-2'-*DEOXYADENOSIN E AMMONIUM Chemical and Physical Properties

Names and Identifiers

    • 2'-DEOXYADENYLYL(3'5')-2'-*DEOXYADENOSIN E AMMONIUM
    • 5')-2'-deoxy-, monoammonium salt (9CI)
    • 2'-deoxyadenyl(3'->5')-2'-deoxycytidine ammonium salt
    • 2μ-Deoxyadenylyl(3μ-5μ)-2μ-deoxyadenosine ammonium salt
    • Inchi: 1S/C20H25N10O8P.H3N/c21-17-15-19(25-5-23-17)29(7-27-15)13-1-9(32)12(37-13)4-35-39(33,34)38-10-2-14(36-11(10)3-31)30-8-28-16-18(22)24-6-26-20(16)30;/h5-14,31-32H,1-4H2,(H,33,34)(H2,21,23,25)(H2,22,24,26);1H3/t9-,10-,11+,12+,13+,14+;/m0./s1
    • InChI Key: ATCCXOOQADAWCI-BOJMTGSVSA-N
    • SMILES: P(=O)(O[H])(OC([H])([H])[C@]1([H])[C@]([H])(C([H])([H])[C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])(C1([H])[H])N1C([H])=NC2=C(N([H])[H])N=C([H])N=C12.N([H])([H])[H]

Computed Properties

  • Exact Mass: 581.186
  • Monoisotopic Mass: 581.186
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 915
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 255A^2

2'-DEOXYADENYLYL(3'5')-2'-*DEOXYADENOSIN E AMMONIUM Security Information

  • Storage Condition:−20°C
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